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Abstract: The Temporal Key Integrity Protocol (TKIP) is an outdated and insecure encryption

protocol for Wi-Fi networks. Its use poses significant security risks. This document provides

detailed protocols for detecting the presence of TKIP on a wireless network using both passive

and active analysis methods. The methodologies leverage common, open-source tools such as

the Aircrack-ng suite and Wireshark.

Introduction
The Temporal Key Integrity Protocol (TKIP) was introduced as a firmware upgrade to replace

the flawed Wired Equivalent Privacy (WEP) protocol without requiring new hardware. However,

significant vulnerabilities in TKIP itself were later discovered, rendering it insecure.[1] The

current standard for Wi-Fi security, WPA2, and the latest standard, WPA3, mandate the use of

the more secure AES-based CCMP protocol.[2][3] Detecting and phasing out TKIP is a critical

step in securing any wireless infrastructure.

This application note details two primary methodologies for identifying TKIP usage:

Passive Detection: Monitoring wireless traffic without transmitting any packets. This method

is non-intrusive and relies on analyzing management frames broadcast by the Access Point
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(AP).[4][5][6]

Active Detection: Actively probing the network to elicit responses that reveal security

configurations. This method is faster but can be disruptive.[4][5][7]

The protocols provided are designed to be replicable in a research or operational environment

using readily available tools.

Understanding TKIP Advertisement in 802.11
Frames
TKIP usage is advertised within the Robust Security Network Information Element (RSN IE),

which is a component of specific 802.11 management frames.[8][9] The RSN IE has an

element ID of 48 and can be found in Beacon frames, Probe Response frames, and

(Re)Association Request frames.[9][10]

Within the RSN IE, cipher suites are defined for both unicast (pairwise) and broadcast/multicast

(group) traffic. The suite selector for TKIP is 00-0F-AC:2.[9] By capturing and inspecting these

frames, an analyst can determine if a network supports or is using TKIP.

Comparison of Detection Methodologies
The choice between passive and active scanning depends on the operational environment and

objectives. Passive scanning is covert, while active scanning yields results more quickly at the

cost of being detectable and potentially disruptive.
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Metric Passive Detection Active Detection

Principle
Listens for Beacon frames and

other management traffic.[4]

Sends Probe Requests to elicit

Probe Responses from APs.[4]

[7]

Intrusiveness Low (Non-intrusive)[6]
Medium (Transmits packets,

can be logged)

Required Tools Wireshark, Airodump-ng
Airodump-ng, Aireplay-ng (for

deauthentication)

Typical Output

Captured Beacon/Probe

Response frames with RSN IE

data.

List of APs with detected

cipher suites, captured

handshakes.

Pros

Stealthy, no network

disruption, captures real-world

traffic.

Faster discovery, can force

client re-association to observe

capabilities.

Cons
Can be slow, dependent on AP

broadcast frequency.

Can disrupt network services

(e.g., deauth attacks), easily

detected.

Experimental Protocols
Prerequisites for all protocols:

A computer running a Linux distribution (e.g., Kali Linux).

A wireless network adapter capable of monitor mode and packet injection.

Aircrack-ng suite installed (sudo apt-get install aircrack-ng).[11]

Wireshark installed (sudo apt-get install wireshark).

Protocol 4.1: Passive Detection using Airodump-ng
This protocol passively scans for wireless networks and identifies their advertised cipher suites.
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Methodology:

Identify Wireless Interface: Open a terminal and type iwconfig to list available wireless

interfaces (e.g., wlan0).

Enable Monitor Mode: Start monitor mode on the interface using the Aircrack-ng suite.

This will create a new monitor mode interface, often named wlan0mon.

Start Passive Scanning: Run airodump-ng on the monitor interface to start capturing data

about nearby networks.

Analyze Output: Observe the airodump-ng output.

The ENC column will show the highest level of encryption (e.g., WPA, WPA2).

The CIPHER column will explicitly state the detected cipher. Look for TKIP. If a network is

configured in mixed mode, you may see TKIP CCMP.

The AUTH column indicates the authentication method (e.g., PSK for Pre-Shared Key).

[10]

Expected Result: A real-time list of access points is displayed. Any network advertising TKIP in

the CIPHER column is using the vulnerable protocol.

Protocol 4.2: Passive Packet Inspection with Wireshark
This protocol provides a more granular analysis by inspecting the RSN Information Element

within captured packets.

Methodology:

Enable Monitor Mode: Follow steps 1 and 2 from Protocol 4.1.

Launch Wireshark: Open Wireshark and select the monitor mode interface (wlan0mon) as

the capture source.
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Apply Display Filter: To isolate relevant management frames from a specific AP, use a

display filter. First, identify the BSSID (MAC address) of the target AP using airodump-ng.

This filter captures Beacon frames (subtype == 8) from the specified AP.[9]

Inspect RSN IE:

In the packet details pane, expand the "IEEE 802.11 Beacon frame" section.

Navigate to "Tagged Parameters" -> "Tag: RSN Information".[10]

Expand the RSN Information section to view the "Group Cipher Suite" and "Pairwise

Cipher Suite List".

Check the "Cipher" field within these suites. If it shows "TKIP", the protocol is in use.[9]

// Nodes start [label="Start", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"]; setup

[label="Enable Monitor Mode\non Wireless Adapter", fillcolor="#FBBC05"]; decision

[label="Choose Method:\nPassive or Active?", shape=diamond, fillcolor="#4285F4",

fontcolor="#FFFFFF"];

// Passive Branch passive_scan [label="Run airodump-ng\nto list networks",

fillcolor="#F1F3F4"]; passive_analyze [label="Check 'CIPHER' column\nfor 'TKIP'",

fillcolor="#F1F3F4"]; passive_wireshark [label="Capture packets\nin Wireshark",

fillcolor="#F1F3F4"]; passive_filter [label="Filter for Beacon Frames\n(wlan.fc.type_subtype ==

8)", fillcolor="#F1F3F4"]; passive_inspect [label="Inspect RSN Information\nElement for TKIP
Cipher", fillcolor="#F1F3F4"];

// Active Branch active_deauth [label="Optional: Use aireplay-ng\nto deauthenticate clients",

fillcolor="#EA4335", fontcolor="#FFFFFF"]; active_capture [label="Capture re-association

traffic\nand 4-way handshakes", fillcolor="#F1F3F4"];

// End end_report [label="Report Findings", shape=ellipse, fillcolor="#34A853",

fontcolor="#FFFFFF"];

// Edges edge [color="#5F6368"]; start -> setup; setup -> decision;
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decision -> passive_scan [label="Passive"]; passive_scan -> passive_analyze;

passive_analyze -> end_report;

passive_scan -> passive_wireshark [style=dashed, label="Deeper\nAnalysis"];

passive_wireshark -> passive_filter; passive_filter -> passive_inspect; passive_inspect ->

end_report;

decision -> active_deauth [label="Active"]; active_deauth -> active_capture; active_capture ->

end_report; } TKIP Detection Workflow.

Protocol 4.3: Active Detection via Forced Re-association
This active protocol forces a client to disconnect and reconnect, allowing for the capture of

association frames that confirm the cipher suites in use.

WARNING: Deauthenticating clients will disrupt their network connectivity. Only perform this

test on networks where you have explicit authorization.

Methodology:

Identify Target: Use airodump-ng (Protocol 4.1) to identify the BSSID of the target AP and the

MAC address of a connected client.

Targeted Scan: Run airodump-ng again, this time focused on the specific channel and

BSSID of the target AP to capture the handshake.

Deauthenticate Client: In a new terminal, use aireplay-ng to send deauthentication packets

to the client, forcing it to reconnect to the AP.

The -0 5 argument sends 5 deauthentication bursts.

Confirm Handshake Capture: Watch the airodump-ng window. When the client re-associates,

a "WPA handshake: " message will appear in the top right corner. This confirms the capture

of the necessary frames.

Analyze Capture: Stop the airodump-ng capture (Ctrl+C). Open the capture_file-01.cap file in

Wireshark. The frames containing the RSN IE from the re-association will confirm the use of

TKIP.
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Conclusion
The protocols outlined in this document provide reliable and replicable methods for detecting

the use of the insecure TKIP protocol on wireless networks. Passive analysis via airodump-ng

and Wireshark is sufficient for most auditing purposes.[12][13] Active deauthentication should

be reserved for penetration testing scenarios where network disruption is permissible. The

identification and subsequent remediation of networks using TKIP are essential for maintaining

a robust wireless security posture.
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To cite this document: BenchChem. [Application Note: Detecting TKIP Usage on Wireless
Networks]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15613815#methods-for-detecting-tkip-usage-on-a-
wireless-network]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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